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Compound of Interest

Compound Name: NH-bis(C1-Boc)

Cat. No.: B1587361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical properties
of di-tert-butyl iminodicarboxylate, a versatile reagent in organic synthesis. The information is
presented to support its application in research and development, particularly within the
pharmaceutical industry.

Chemical Identity and Structure

Di-tert-butyl iminodicarboxylate, often referred to as bis(tert-butoxycarbonyl)amine or (Boc)zNH,
is an organic compound with the chemical formula C10H19NO4[1][2][3]. It is a white solid that is
soluble in many organic solvents[3][4][5]. The structure consists of a central imino group to
which two tert-butoxycarbonyl (Boc) protecting groups are attached.

Key Identifiers:

o |[UPAC Name: tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate[1][6]
e CAS Number: 51779-32-9[1][2][3][4][6]

» Molecular Weight: 217.26 g/mol [1][2][6]

« Canonical SMILES: CC(C)(C)OC(=0)NC(=0)OC(C)(C)C[1][6]
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« InChl Key: XCAQIUOFDMREBA-UHFFFAOYSA-N[1][3][6]

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of di-tert-butyl

iminodicarboxylate, compiled from various sources.

Table 1: General Physical Properties

Property Value References

Appearance White t? off-white or b.eige ]
crystalline powder/solid.

Melting Point 114-117 °C (lit.) [11[2][41[7][10]

Boiling Point 273.8 £ 9.0 °C (Predicted) [1112][4]

Density 1.037 + 0.06 g/mL (Predicted) [1112]

Flash Point 119.403 °C [2]

pKa 8.25 + 0.46 (Predicted) [11[7]

Table 2: Solubility

Solvent Solubility References
Water Insoluble [11[2][4][71[8]
Organic Solvents Soluble [31141[5]
Chloroform Soluble [2][11]
Methanol Soluble [2][11]

Table 3: Spectroscopic Data
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Spectroscopic Technique Data Availability
1H NMR Available[6][12]
13C NMR Available[6][12]
Infrared (IR) Spectroscopy Available[6][12]
Mass Spectrometry (MS) Available[12]
Raman Spectroscopy Available[6][12]

Experimental Protocols

The determination of the physical properties listed above follows standard laboratory
procedures. Below are generalized methodologies for key experiments.

3.1. Melting Point Determination
o Apparatus: Capillary melting point apparatus.

e Procedure: A small, dry sample of di-tert-butyl iminodicarboxylate is packed into a capillary
tube. The tube is placed in the melting point apparatus, and the temperature is gradually
increased. The temperature range from which the sample starts to melt to when it becomes
completely liquid is recorded as the melting point.

3.2. Boiling Point Determination
o Apparatus: Distillation apparatus or a specialized micro boiling point apparatus.

e Procedure: For a predicted boiling point, computational software is typically used.
Experimental determination would involve heating the substance in a distillation apparatus
and recording the temperature at which the vapor pressure equals the atmospheric pressure.

3.3. Solubility Determination

e Procedure: A small, known amount of di-tert-butyl iminodicarboxylate is added to a specific
volume of the solvent at a given temperature. The mixture is agitated, and the substance is
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added until no more dissolves, indicating a saturated solution. The concentration of the
dissolved solid is then determined.

3.4. Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on a high-resolution NMR spectrometer. The sample is dissolved in a deuterated
solvent (e.g., CDCIs), and the spectra are acquired.

« Infrared (IR) Spectroscopy: An IR spectrum can be obtained using a Fourier-transform
infrared (FTIR) spectrometer. The solid sample can be analyzed as a KBr pellet or using an
Attenuated Total Reflectance (ATR) accessory.

Application in Organic Synthesis: Amine Synthesis

Di-tert-butyl iminodicarboxylate is a valuable reagent for the preparation of primary amines from
alkyl halides, serving as an alternative to the Gabriel synthesis[3][4][5]. It is also used in the
Mitsunobu reaction to convert alcohols to amines[3][4][5]. The general workflow involves the N-
alkylation of di-tert-butyl iminodicarboxylate followed by the deprotection of the Boc groups
under acidic conditions to yield the primary amine.
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General Workflow for Primary Amine Synthesis using Di-tert-butyl iminodicarboxylate

Step 1: N-Alkylation

Di-tert-butyl iminodicarboxylate

Deprotonation

Base (e.g., NaH, K2CO3s) Alkylation with R-X Alkyl Halide (R-X)

N-Alkyl di-tert-butyl iminodicarboxylate
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Step 2: Deprotection

y
Acid (e.g., TFA, HCI) N-Alky! di-tert-butyl iminodicarboxylate

Boc Removal

Primary Amine (R-NH2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Di-tert-butyl iminodicarboxylate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1587361#physical-properties-of-nh-bis-c1-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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